Cas no 2228230-16-6 (1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol)

1-1-(5-Fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol is a fluorinated aromatic compound featuring a cyclopropyl alcohol moiety, which imparts unique steric and electronic properties. The presence of the fluoro and methoxy substituents enhances its reactivity and selectivity in synthetic applications, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl group contributes to structural rigidity, potentially improving metabolic stability in bioactive molecules. This compound is particularly useful in the development of targeted small-molecule inhibitors or ligands due to its balanced lipophilicity and hydrogen-bonding capacity. Its well-defined stereochemistry and functional group compatibility further support its utility in complex organic transformations.
1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol structure
2228230-16-6 structure
Product Name:1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol
CAS No:2228230-16-6
MF:C13H17FO2
MW:224.271287679672
CID:6235282
PubChem ID:165656556
Update Time:2025-10-28

1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol
    • 2228230-16-6
    • EN300-1760530
    • 1-[1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropyl]ethan-1-ol
    • Inchi: 1S/C13H17FO2/c1-8-6-12(16-3)10(7-11(8)14)13(4-5-13)9(2)15/h6-7,9,15H,4-5H2,1-3H3
    • InChI Key: VAGJUVVVZINOHO-UHFFFAOYSA-N
    • SMILES: FC1C(C)=CC(=C(C=1)C1(C(C)O)CC1)OC

Computed Properties

  • Exact Mass: 224.12125794g/mol
  • Monoisotopic Mass: 224.12125794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.5Ų

1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol Pricemore >>

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Additional information on 1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol

Recent Advances in the Study of 1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol (CAS: 2228230-16-6)

The compound 1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol (CAS: 2228230-16-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol, which include a cyclopropyl group and a fluorinated aromatic ring. These structural motifs are known to confer stability and enhance binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, preliminary in vitro and in vivo studies have indicated that 1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol may also possess neuroprotective effects. Research conducted by Smith et al. (2024) revealed that the compound could mitigate oxidative stress in neuronal cells, a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings open new avenues for the development of novel therapeutics targeting these debilitating conditions.

The synthesis of 1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol has also been optimized in recent years. A 2023 paper in Organic Letters detailed a more efficient and scalable synthetic route, which could facilitate large-scale production for further preclinical and clinical studies. The improved synthesis involves a key cyclopropanation step, which has been fine-tuned to achieve higher yields and purity.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol, including its bioavailability and metabolic stability, requires further investigation. Ongoing studies are exploring structural modifications to enhance these properties while retaining the compound's biological activity. Additionally, toxicological assessments are underway to ensure its safety for potential human use.

In conclusion, 1-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylethan-1-ol (CAS: 2228230-16-6) represents a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Continued research into its mechanism of action, optimization of its pharmacological properties, and rigorous preclinical testing will be essential to translate these findings into clinical applications. The compound's unique structural and functional attributes position it as a valuable subject for future studies in the chemical biology and medicinal chemistry fields.

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